Cas no 38836-54-3 (Benzenepropanoic acid, α-(hydroxyimino)-4-methoxy-3-(phenylmethoxy)-)

Benzenepropanoic acid, α-(hydroxyimino)-4-methoxy-3-(phenylmethoxy)- structure

38836-54-3 structure

Product Name:Benzenepropanoic acid, α-(hydroxyimino)-4-methoxy-3-(phenylmethoxy)-

CAS No:38836-54-3

Molecular Formula:C₁₇H₁₇NO₅

Molecular Weight:315.320585012436

CID:6628033

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Benzenepropanoic acid, α-(hydroxyimino)-4-methoxy-3-(phenylmethoxy)- Properties

Names and Identifiers

- Benzenepropanoic acid, α-(hydroxyimino)-4-methoxy-3-(phenylmethoxy)-
- InChIKey： MSDNFWWSCAFTFA-UHFFFAOYSA-N
- Inchi： 1S/C17H17NO5/c1-22-15-8-7-13(9-14(18-21)17(19)20)10-16(15)23-11-12-5-3-2-4-6-12/h2-8,10,21H,9,11H2,1H3,(H,19,20)
- SMILES： C1(CC(=NO)C(O)=O)=CC=C(OC)C(OCC2=CC=CC=C2)=C1

Experimental Properties

Boiling Point: 542.6±60.0 °C(Predicted)
pka: 2.85±0.10(Predicted)
Density: 1.22±0.1 g/cm3(Predicted)

Benzenepropanoic acid, α-(hydroxyimino)-4-methoxy-3-(phenylmethoxy)- Related Literature

1. Back cover

Phys. Chem. Chem. Phys., 2009,11, 4419-4420
2. Self-assembled c-oriented Ni(OH)2 films for enhanced electrocatalytic activity towards the urea oxidation reaction†

Xinwei Dong,Chen Peng,Xu Zhao,Tao Zhang,Yansheng Liu,Guoxiao Xu,Jin Zhou,Fei Guo,Zhiqiang Yu,Xiaobo Jia RSC Adv., 2023,13, 29625-29631
3. The bearing of the dissociation constant of urea on its constitution

Trans. Faraday Soc., 1943,39, 137-140
4. Sterols in human milk during lactation: bioaccessibility and estimated intakes†

Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
5. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
6. Determination of Cl/C and Br/C ratios in pure organic solids using laser-induced plasma spectroscopy in near vacuum ultraviolet†

Saara Kaski,Heikki Häkkänen,Jouko Korppi-Tommola J. Anal. At. Spectrom., 2004,19, 474-478
7. Facile synthesis of glycerol carbonate via glycerolysis of urea catalysed by silicotungstates impregnated into MCM-41

Nilesh Narkhede,Anjali Patel RSC Adv., 2015,5, 52801-52808
8. Hybrid luminescent porous silicon for efficient drug loading and release†

A. Ghafarinazari,M. Scarpa,G. Zoccatelli,M. Comes Franchini,E. Locatelli,N. Daldosso RSC Adv., 2017,7, 6724-6734
9. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040
10. One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†

Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152

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